Cas no 888967-53-1 (4-Pyridinecarbonitrile, 2-[3-(hydroxymethyl)phenoxy]-)

4-Pyridinecarbonitrile, 2-[3-(hydroxymethyl)phenoxy]- structure
888967-53-1 structure
Product Name:4-Pyridinecarbonitrile, 2-[3-(hydroxymethyl)phenoxy]-
CAS No:888967-53-1
MF:C13H10N2O2
MW:226.230702877045
CID:1934006
PubChem ID:59599460
Update Time:2025-04-21

4-Pyridinecarbonitrile, 2-[3-(hydroxymethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarbonitrile, 2-[3-(hydroxymethyl)phenoxy]-
    • PTWBDNNLAKZMKA-UHFFFAOYSA-N
    • AKOS010945674
    • SCHEMBL3158059
    • 888967-53-1
    • 2-[3-(Hydroxymethyl)phenoxy]-4-pyridinecarbonitrile
    • DB-392370
    • 2-(3-hydroxymethyl-phenoxy)-isonicotinonitrile
    • Inchi: 1S/C13H10N2O2/c14-8-10-4-5-15-13(7-10)17-12-3-1-2-11(6-12)9-16/h1-7,16H,9H2
    • InChI Key: PTWBDNNLAKZMKA-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C#N)C=CN=1)C1=CC=CC(CO)=C1

Computed Properties

  • Exact Mass: 226.074227566Da
  • Monoisotopic Mass: 226.074227566Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.1Ų
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